Cas no 18711-59-6 (4-Methyl-1H-pyrrole-2-carboxylic acid)
18711-59-6 structure
Product Name:4-Methyl-1H-pyrrole-2-carboxylic acid
CAS No:18711-59-6
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD03839931
CID:51135
PubChem ID:14643173
Update Time:2025-04-18
4-Methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1H-pyrrole-2-carboxylic acid
- 4-METHYL PYRROLE-2-CARBOXYLIC ACID
- C6H7NO2
- 2-Carboxy-4-methyl-pyrrol
- 4-Methyl-2-carboxy-pyrrol
- 4-Methyl-pyrrol-2-carbonsaeure
- 4-methylpyrrol-2-carboxylate
- 1H-Pyrrole-2-carboxylic acid, 4-methyl-
- REF DUPL: 4-Methyl pyrrole-2-carboxylic acid
- 4-Methylpyrrole-2-carboxylic acid 97%
- Z1201622537
- AKOS006343010
- TS-01639
- 4-methyl-pyrrole-2-carboxylic acid
- DTXSID30562520
- CS-0139576
- 18711-59-6
- 4-Methylpyrrole-2-carboxylic acid
- 4-Methylpyrrole-2-carboxylic acid, 97%
- 4-Methyl-1H-pyrrole-2-carboxylicacid
- SCHEMBL1337277
- SB62139
- AMY14426
- AC-6349
- EN300-102085
- MFCD03839931
- FT-0659125
- YXYAHRAFINYJPL-UHFFFAOYSA-N
- SY045725
- 2-Pyrrolecarboxylic acid, 4-methyl-
- DB-012208
-
- MDL： MFCD03839931
- Inchi： 1S/C6H7NO2/c1-4-2-5(6(8)9)7-3-4/h2-3,7H,1H3,(H,8,9)
- InChI Key： YXYAHRAFINYJPL-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C)=CN1)=O
Computed Properties
- Exact Mass: 125.04800
- Monoisotopic Mass: 125.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.295
- Melting Point: 200-205 °C
- Boiling Point: 326.3°Cat760mmHg
- Flash Point: 151.1°C
- Refractive Index: 1.587
- PSA: 53.09000
- LogP: 1.02130
4-Methyl-1H-pyrrole-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：Room temperature
4-Methyl-1H-pyrrole-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040049-1g |
4-Methyl pyrrole-2-carboxylic acid |
18711-59-6 | 97% | 1g |
￡124.00 | 2022-03-01 | |
| Fluorochem | 040049-5g |
4-Methyl pyrrole-2-carboxylic acid |
18711-59-6 | 97% | 5g |
￡434.00 | 2022-03-01 | |
| Fluorochem | 040049-25g |
4-Methyl pyrrole-2-carboxylic acid |
18711-59-6 | 97% | 25g |
￡1517.00 | 2022-03-01 | |
| AstaTech | 59367-0.25/G |
4-METHYL PYRROLE-2-CARBOXYLIC ACID |
18711-59-6 | 95% | 0.25g |
$115 | 2023-09-16 | |
| AstaTech | 59367-1/G |
4-METHYL PYRROLE-2-CARBOXYLIC ACID |
18711-59-6 | 95% | 1g |
$223 | 2023-09-16 | |
| AstaTech | 59367-5/G |
4-METHYL PYRROLE-2-CARBOXYLIC ACID |
18711-59-6 | 95% | 5g |
$654 | 2023-09-16 | |
| Chemenu | CM197697-5g |
4-Methyl-1H-pyrrole-2-carboxylic acid |
18711-59-6 | 97% | 5g |
$410 | 2021-08-05 | |
| TRC | M339115-100mg |
4-Methylpyrrole-2-carboxylic Acid |
18711-59-6 | 100mg |
$75.00 | 2023-05-17 | ||
| TRC | M339115-250mg |
4-Methylpyrrole-2-carboxylic Acid |
18711-59-6 | 250mg |
$150.00 | 2023-05-17 | ||
| TRC | M339115-500mg |
4-Methylpyrrole-2-carboxylic Acid |
18711-59-6 | 500mg |
$253.00 | 2023-05-17 |
4-Methyl-1H-pyrrole-2-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
18711-59-6 (4-Methyl-1H-pyrrole-2-carboxylic acid) Related Products
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